2-pyridin-3-ylpyrimidine-5-carboxylic acid
Cat. No. B1326433
M. Wt: 201.18 g/mol
InChI Key: MORKTPRONBOIJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08202863B2
Procedure details
A solution of 2-pyridin-3-yl-pyrimidine-5-carboxylic acid methyl ester (0.73 g, 3.32 mmol) and 1M aqueous LiOH (3.32 mL) in MeOH (5 mL) is stirred at room temperature overnight. The MeOH is removed in vacuo, and the aqueous solution is treated with 3 N HCl to adjust the pH ˜2-3. The solid is filtered off and washed with water and dried in vacuum to yield 2-pyridin-3-yl-pyrimidine-5-carboxylic acid (0.2 g, 30%) as a solid. MS: 202 (M+H).
Quantity
0.73 g
Type
reactant
Reaction Step One
Yield
30%
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3]([C:5]1[CH:6]=[N:7][C:8]([C:11]2[CH:12]=[N:13][CH:14]=[CH:15][CH:16]=2)=[N:9][CH:10]=1)=[O:4].[Li+].[OH-]>CO>[N:13]1[CH:14]=[CH:15][CH:16]=[C:11]([C:8]2[N:7]=[CH:6][C:5]([C:3]([OH:4])=[O:2])=[CH:10][N:9]=2)[CH:12]=1 |f:1.2|
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Inputs
Step One
|
Name
|
|
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Quantity
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0.73 g
|
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Type
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reactant
|
|
Smiles
|
COC(=O)C=1C=NC(=NC1)C=1C=NC=CC1
|
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Name
|
|
|
Quantity
|
3.32 mL
|
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Type
|
reactant
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Smiles
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[Li+].[OH-]
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Name
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|
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Quantity
|
5 mL
|
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Type
|
solvent
|
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Smiles
|
CO
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
The MeOH is removed in vacuo
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ADDITION
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Type
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ADDITION
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Details
|
the aqueous solution is treated with 3 N HCl
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The solid is filtered off
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WASH
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Type
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WASH
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|
Details
|
washed with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried in vacuum
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=CC(=CC=C1)C1=NC=C(C=N1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.2 g | |
| YIELD: PERCENTYIELD | 30% | |
| YIELD: CALCULATEDPERCENTYIELD | 29.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
